NRMA-7

• Molecular Formula: C21H27NO6S
• Molecular Weight: 421.5 g/mol
• InChI: InChI=1S/C21H27NO6S/c1-4-26-20(21(23)22-2)15-17-7-9-18(10-8-17)27-14-13-16-5-11-19(12-6-16)28-29(3,24)25/h5-12,20H,4,13-15H2,1-3H3,(H,22,23)/t20-/m0/s1
• InChIKey: BOIQPKRCWACOCC-FQEVSTJZSA-N

NRMA-7: CNS-Targeted Tesaglitazar Prodrug

NRMA-7 (CAS: 2375659-14-4) is a small molecule nuclear receptor modulator developed as a blood-brain barrier (BBB)-penetrable agent for central nervous system disease research . It belongs to a patent family covering amide prodrugs of nuclear receptor modulators designed to enhance CNS delivery [1]. The compound has molecular formula C21H27NO6S, molecular weight 421.51 g/mol, and is structurally defined as [4-[2-[4-[(2S)-2-ethoxy-3-(methylamino)-3-oxopropyl]phenoxy]ethyl]phenyl] methanesulfonate .

CNS-targeted amide prodrug of Tesaglitazar designed for FAAH-mediated brain delivery

Research tool for PPARα/γ pathway study in neurodegenerative disease models

Enables brain exposure evaluation not achievable with parent carboxylic acid compound

• [1] Thomas S, et al. Amide prodrugs of small molecule nuclear receptor modulators. WO2019168842A1. 2019-09-06. View Source

NRMA-7: CNS Delivery Advantage Over Tesaglitazar

NRMA-7 is one of several structurally distinct compounds within the NRMA series (including NRMA-8, NRMA-9, NRMA-10, and NRMA-I) that share the same patent origin but possess different chemical identities [1]. Each NRMA variant has a unique CAS number, distinct molecular formula, and potentially divergent BBB penetration profiles and nuclear receptor selectivity—though explicit comparative quantitative data remain proprietary or unpublished . Additionally, NRMA-7 is not an amide prodrug (unlike NRMA-I and NRMA-9), which fundamentally alters its pharmacokinetic behavior and CNS targeting mechanism . Substitution without empirical validation risks experimental irreproducibility, as even minor structural modifications among these analogs could yield materially different tissue distribution, metabolic stability, and receptor engagement profiles .

NRMA-7

Amide prodrug, FAAH substrate

Tesaglitazar

Carboxylic acid, poor BBB penetration

Brain exposure relevant to CNS research models may not be achieved with the parent drug alone; the amide modification is required for FAAH-mediated delivery.

NRMA-7

Neutral N-methyl amide, passive BBB permeability

Tesaglitazar

Anionic carboxylate at physiological pH, poor passive diffusion

Chemotype-based BBB exclusion differs substantially; simple replacement risks negligible CNS distribution in research models.

NRMA-7

Engineered for FAAH-selective CNS activation

Tesaglitazar

No FAAH substrate activity, no active CNS targeting

The CNS-selective delivery mechanism is unique to the prodrug; alternative PPARα/γ agonists lack this prodrug design.

• [1] MedChemExpress. NRMA-I Product Page: Nuclear Receptor Modulator. Accessed 2026. View Source

NRMA-7 Differentiation Evidence

FAAH-Mediated Brain AUC Enhancement

NRMA-7 is chemically distinct from other compounds in the NRMA series as demonstrated by unique CAS registry numbers, molecular formulas, and structural features. While potency data are unavailable, chemical identity alone provides the minimal necessary basis for distinguishing procurement targets . NRMA-7 (C21H27NO6S) is not an amide prodrug, unlike NRMA-I and NRMA-9 which are explicitly described as amide prodrugs with different BBB penetration mechanisms [1].

FAAH-Mediated Brain AUC Enhancement

Class-level

NRMA-7 increases brain-to-serum AUC ratio vs. parent Tesaglitazar in mouse models (patent Figures 8A/8B); class-wide strategy validated across 10 nuclear receptor prodrugs.

Reported class-level brain exposure shift supports CNS-selective prodrug delivery

Exact numerical AUC fold-change not extractable from patent text; data review recommended

Evidence Dimension	Chemical identity and prodrug classification
Target Compound Data	CAS 2375659-14-4; C21H27NO6S; MW 421.51; Not a prodrug
Comparator Or Baseline	NRMA-8 (CAS 2375659-15-5; C20H23ClN2O3; MW 374.86) ; NRMA-10 (CAS 2375659-17-7) ; NRMA-I (Amide prodrug) [1]
Quantified Difference	NRMA-7 MW differs from NRMA-8 by +46.65 g/mol (12.4% larger); formula differs in elemental composition (S present vs absent)
Conditions	Chemical structure analysis per vendor and database specifications

Why This Matters

Unique CAS and molecular formula ensure correct compound procurement and experimental traceability—misidentification among similarly named NRMA analogs is a documented procurement risk.

• [1] MedChemExpress. NRMA-I Product Page: Amide prodrug of small molecule nuclear receptor modulator. Accessed 2026. View Source

Structural Identity: (S)-Enantiomer Prodrug

NRMA-7 is claimed within WO2019168842A1, which describes amide prodrugs of nuclear receptor modulators with enhanced BBB passage for CNS disorders including Alzheimer's disease, Parkinson's disease, demyelination disorders, and glioblastoma [1]. This establishes the compound's intended therapeutic research domain, though no receptor subtype selectivity or potency data are publicly disclosed [2]. Unlike later compounds in the series with specific reported activities (e.g., NRMA-10 increases brain Adam10 expression ), NRMA-7's specific molecular pharmacology remains unpublished.

Structural Identity: (S)-Enantiomer Prodrug

Head-to-head

NRMA-7: N-methyl amide (-C(O)NHCH3), neutral, MW 421.51. Tesaglitazar: free carboxylic acid, anionic at phys. pH, MW ~407.48. Mass diff ~14 Da; pKa difference critical for BBB passive permeability.

Structural basis for differentiated brain permeability; confirms non-interchangeable identity

CAS 2375659-14-4 verification required for prodrug procurement

Evidence Dimension	Patent scope and intended research applications
Target Compound Data	Claimed in WO2019168842A1 for CNS disorders including Alzheimer's, Parkinson's, demyelination, glioblastoma
Comparator Or Baseline	NRMA-10: Reported to increase brain Adam10 expression ; NRMA-8: Reported as brain-penetrant
Quantified Difference	Not available—no quantitative activity data published for NRMA-7
Conditions	Patent claims and vendor product descriptions

Why This Matters

Patent origin establishes legitimate research provenance and indicates intended CNS application scope, distinguishing NRMA-7 from non-CNS nuclear receptor modulators.

• [1] Thomas S, et al. Amide prodrugs of small molecule nuclear receptor modulators. WO2019168842A1. 2019-09-06. View Source
• [2] PeptideDB. NRMA-7 Database Entry: BBB-penetrable small molecule nuclear receptor modulator. Accessed 2026. View Source

FAAH Substrate Specificity and CNS Activation

NRMA-7 is described as 'BBB-penetrable' across vendor documentation, consistent with the patent's objective of enhancing CNS delivery of nuclear receptor modulators . However, critical quantitative metrics including brain-to-plasma ratio, unbound brain partition coefficient (Kp,uu), and CNS MPO scores are not reported in public sources. By comparison, related NRMA compounds (NRMA-I, NRMA-9) are described as exhibiting 'high brain exposure' without specific numerical values [1].

FAAH Substrate Specificity & CNS Activation

Class-level

Amide prodrug designed as FAAH substrate; enzymatic cleavage releases active parent selectively in CNS. Class-wide, related sobetirome prodrug achieved ~60-fold brain exposure increase vs. parent drug.

FAAH-targeted delivery mechanism supports CNS-selective research tool development

Demonstrated in mouse models; species FAAH expression may influence translation

Evidence Dimension	Qualitative BBB penetration claim
Target Compound Data	Described as 'BBB-penetrable' (qualitative only)
Comparator Or Baseline	NRMA-I: 'high brain exposure' (qualitative) [1]; NRMA-9: 'high exposure levels in the brain' (qualitative)
Quantified Difference	Not available—no brain-to-plasma ratio, Kp, or Kp,uu values reported
Conditions	Vendor product descriptions; patent claims

Why This Matters

The BBB-penetrable classification distinguishes NRMA-7 from peripherally-restricted nuclear receptor modulators, but absence of quantitative metrics requires users to perform their own PK characterization.

• [1] AMS Bio. NRMA-I Product Page: High brain exposure, effective BBB penetration. Accessed 2026. View Source

NRMA-7 Research Applications

PPARα/γ-Mediated Neuroprotection

NRMA-7 is appropriate for in vitro and in vivo studies examining nuclear receptor modulation in CNS-relevant models where BBB penetration is a prerequisite for target engagement. The compound's patent origin in CNS disorder research (Alzheimer's disease, Parkinson's disease, demyelination, glioblastoma) provides a documented rationale for these applications [1]. Users should note that specific receptor subtype(s) modulated by NRMA-7 are not disclosed, necessitating target identification as part of experimental workflow .

FAAH Prodrug Delivery Platform Studies

NRMA-7 serves as a distinct chemical entity within a series of structurally varied nuclear receptor modulators sharing common patent origin. Its non-prodrug chemical structure differentiates it from amide prodrugs NRMA-I and NRMA-9, enabling comparative studies of prodrug versus non-prodrug BBB penetration mechanisms [2]. The molecular weight difference of +46.65 g/mol compared to NRMA-8 provides a structural variable for SAR investigations .

CNS Biodistribution: Prodrug vs. Parent Drug

Based on patent WO2019168842A1's explicit inclusion of Alzheimer's disease and Parkinson's disease as targeted indications, NRMA-7 is suitable for exploratory studies in established preclinical models of these neurodegenerative conditions [1]. Users must independently validate the compound's activity and receptor engagement in their specific model system, as no published efficacy data exist .

CNS Metabolic and Lipid Regulation

Patent WO2019168842A1 also claims utility for demyelination disorders and glioblastoma, positioning NRMA-7 as a candidate for nuclear receptor-focused studies in multiple sclerosis models and brain tumor research [1]. The BBB-penetrable characteristic is particularly relevant for glioblastoma applications where CNS tumor access is required .

Application

Selection Property

Validation Focus

PPARα/γ pathway modulation in neurodegeneration models

FAAH prodrug CNS delivery capability

Brain exposure and pathway endpoint evaluation in research models

CNS prodrug design and BBB transport research

Amide prodrug substrate for FAAH

CNS-selective cleavage and structure-activity profiling

Brain exposure comparison studies

Differentiated brain distribution from parent acid

Brain-to-serum ratio assessment in preclinical models

Central lipid and glucose metabolism research

PPARα/γ dual agonism in CNS

Lipid and inflammatory endpoint profiling in brain models

• [1] Thomas S, et al. Amide prodrugs of small molecule nuclear receptor modulators. WO2019168842A1. 2019-09-06. View Source
• [2] MedChemExpress. NRMA-I Product Page: Amide prodrug. Accessed 2026. View Source